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Abstract

This technical guide provides an in-depth overview of the core physical properties of 1,11-
undecanediol (CAS No. 765-04-8), a long-chain aliphatic diol.[1] This document is intended for
researchers, scientists, and professionals in drug development who utilize such specialty
chemicals. The guide compiles essential quantitative data into structured tables for ease of
reference and comparison. Furthermore, it outlines detailed experimental protocols for the
determination of key physical characteristics and includes visualizations to illustrate
fundamental concepts and workflows relevant to the characterization of this compound.

Chemical Identity and Structure

1,11-Undecanediol, also known as undecamethylene glycol, is a linear diol with a backbone of
eleven carbon atoms and hydroxyl groups at the terminal positions (C1 and C11). Its molecular
formula is C11H2402.[2][3][4] The presence of two hydroxyl groups allows for hydrogen bonding,
significantly influencing its physical properties, such as a higher boiling point and melting point
compared to its corresponding alkane.

Table 1: General and Chemical Identifiers for 1,11-Undecanediol
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Identifier Value

IUPAC Name undecane-1,11-diol[5]

Synonyms 1,11-Undecanediol, Undecamethylene glycol
CAS Number 765-04-8[1][2][3][5]

Molecular Formula C11H2402[2][3][4]

Molecular Weight 188.31 g/mol [2][4]

SMILES OCCccccecececececo

InChl Key XSMIOONHPKRREI-UHFFFAOYSA-N

Physical and Thermodynamic Properties

The physical state of 1,11-undecanediol at standard conditions is a white crystalline powder or
solid.[2][3] Its properties are characteristic of long-chain alcohols, reflecting a balance between
the nonpolar alkyl chain and the polar hydroxyl end groups.

Table 2: Key Physical and Thermodynamic Properties of 1,11-Undecanediol

Property Value Unit Notes
] ] Some sources cite 80-
Melting Point 61.0 - 65.0[6] °C
82°C[2]
Boiling Point 318.7[3] °C At 760 mmHg
_ Some sources report
Density 0.918]3] g/cm3
0.98 g/cm?3 at 20°C[2]
Flash Point 146.4[1][3] °C
Refractive Index 1.459[1][3]
Vapor Pressure 0.0£1.5 mmHg At 25°C (Predicted)[1]
Enthalpy of Fusion 45.9 kJ/mol
pKa 14.90+0.10 Predicted[5]
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Table 3: Solubility Profile of 1,11-Undecanediol

Solvent Solubility Reference
Water Slightly soluble [2]

Ethanol Soluble [2]

Acetone Soluble [2]
Chloroform Slightly soluble

Methanol Slightly soluble

Spectral Data

Spectroscopic data is crucial for the structural confirmation and purity assessment of 1,11-

undecanediol.

Table 4: Summary of Spectral Data for 1,11-Undecanediol

Technique Key Features and Observations
Signals corresponding to hydroxyl protons

H NMR (variable, dependent on solvent and
concentration) and methylene protons along the
carbon chain.
Signals for the eleven distinct carbon

13C NMR

environments.

IR Spectroscopy

A broad, strong absorption band in the 3200-
3600 cm™1 region, characteristic of O-H
stretching from hydrogen-bonded hydroxyl
groups. C-H stretching vibrations are observed
in the 2800-3000 cm~! range.

Mass Spectrometry

The molecular ion peak (M*) is expected at m/z

188, corresponding to the molecular weight.
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Experimental Protocols

The following sections detail generalized, standard laboratory procedures for determining the

key physical properties of a solid organic compound like 1,11-undecanediol.

Melting Point Determination (Capillary Method)

The melting point is a fundamental property for assessing the purity of a crystalline solid.

Sample Preparation: A small amount of finely powdered, dry 1,11-undecanediol is packed
into a capillary tube to a height of 1-2 mm.[2][5]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb.[2] This assembly is then placed in a melting point
apparatus (e.g., a Thiele tube with heating oil or a digital melting point device).

Measurement: The apparatus is heated slowly, at a rate of approximately 1-2°C per minute,
as the temperature approaches the expected melting point.[7]

Data Recording: Two temperatures are recorded: the temperature at which the first drop of
liquid appears (T1) and the temperature at which the entire solid mass turns into a clear
liquid (T?2).[5][7] The melting point is reported as the range T1-T2.[2] A sharp melting range
(e.g., 0.5-1.0°C) is indicative of high purity.

Boiling Point Determination (Thiele Tube Method)

For high-boiling point liquids or solids that can be melted, this micro method is effective.

Sample Preparation: A small amount of 1,11-undecanediol (a few milliliters) is placed into a
small test tube.[8] A capillary tube, sealed at one end, is inverted and placed into the test
tube with the open end submerged in the liquid.[9]

Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a
Thiele tube containing a high-boiling point liquid (e.g., mineral oil).[9][10]

Measurement: The Thiele tube is heated gently.[9] As the temperature rises, a rapid and
continuous stream of bubbles will emerge from the inverted capillary tube.[10][11]
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o Data Recording: The heat source is removed, and the apparatus is allowed to cool. The
temperature at which the bubbling stops and the liquid is drawn back into the capillary tube is
recorded as the boiling point.[11]

Solubility Determination

o Sample Preparation: A small, measured amount of 1,11-undecanediol (e.g., 25 mg) is placed
in a test tube.[12]

e Solvent Addition: A measured volume of the desired solvent (e.g., 0.75 mL) is added in
portions to the test tube.[12]

o Observation: After each addition, the tube is vigorously shaken.[3][13] The compound is
classified as soluble if it completely dissolves to form a clear solution. If the compound does
not dissolve in a given solvent, its insolubility is noted.

Infrared (IR) Spectroscopy (Thin Solid Film Method)

o Sample Preparation: A small amount of 1,11-undecanediol is dissolved in a few drops of a
volatile solvent (e.g., acetone or methylene chloride).[1]

» Film Deposition: A drop of this solution is placed onto a clean, dry salt plate (e.g., NaCl).[1]
The solvent is allowed to evaporate completely, leaving a thin film of the solid compound on
the plate.[1]

o Spectral Acquisition: The salt plate is placed in the sample holder of an FT-IR spectrometer.
The background is collected first, followed by the sample spectrum.[14]

» Data Analysis: The resulting spectrum is analyzed for characteristic absorption bands
corresponding to the functional groups present in the molecule.[15]

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: For tH NMR, approximately 5-25 mg of 1,11-undecanediol is dissolved
in 0.6-0.7 mL of a deuterated solvent (e.g., CDCIs, DMSO-ds) in a clean NMR tube.[16] For
13C NMR, a more concentrated solution (50-100 mg) may be required.[16]
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« Filtration: To ensure a high-quality spectrum, the solution should be filtered through a small
plug of glass wool in a Pasteur pipette into the NMR tube to remove any particulate matter.

o Spectral Acquisition: The NMR tube is placed in the spectrometer, and the data is acquired.
Modern NMR experiments are automated, but parameters can be adjusted to optimize the
results.

o Data Analysis: The resulting spectrum is analyzed for chemical shifts, integration (for *H
NMR), and splitting patterns to elucidate the molecular structure.[17]

Visualizations

The following diagrams illustrate key concepts and workflows relevant to the characterization of
1,11-undecanediol.
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Workflow for Melting Point Determination
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Caption: A flowchart of the experimental workflow for determining the melting point of a solid
organic compound.
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Classification of 1,11-Undecanediol
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Caption: A hierarchical diagram showing the chemical classification of 1,11-undecanediol.
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Intermolecular Hydrogen Bonding in Diols
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Caption: A diagram illustrating the concept of intermolecular hydrogen bonding between two
diol molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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